1-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)-2-(3-(trifluoromethyl)phenyl)ethanone

• IUPAC Name: 1-[3-(1-methylpyrazol-3-yl)piperidin-1-yl]-2-[3-(trifluoromethyl)phenyl]ethanone
• InChI: InChI=1S/C18H20F3N3O/c1-23-9-7-16(22-23)14-5-3-8-24(12-14)17(25)11-13-4-2-6-15(10-13)18(19,20)21/h2,4,6-7,9-10,14H,3,5,8,11-12H2,1H3
• InChI Key: CCGYBQQGSKJZCL-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)C2CCCN(C2)C(=O)CC3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C18H20F3N3O
• Molecular Weight: 351.4 g/mol

Description

1-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)-2-(3-(trifluoromethyl)phenyl)ethanone is a useful research compound. Its molecular formula is C18H20F3N3O and its molecular weight is 351.373. The purity is usually 95%.
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Scientific Research Applications

Metabolism and Disposition Studies

1-(3-(1-Methyl-1H-Pyrazol-3-yl)Piperidin-1-yl)-2-(3-(Trifluoromethyl)Phenyl)Ethanone, although not directly found in the literature, is chemically related to compounds studied for their metabolism and disposition in humans. For instance, the metabolism and disposition of the orexin receptor antagonist SB-649868 have been extensively studied, revealing the drug's elimination primarily via feces and the identification of several metabolites through oxidation and subsequent rearrangement processes (Renzulli et al., 2011). This research underscores the importance of understanding the metabolic pathways of novel compounds for predicting their behavior in the human body and potential therapeutic applications.

Pharmacological Evaluation and Toxicity

Compounds with structural similarities to this compound have been evaluated for their pharmacological effects and toxicity. For example, the study of LQFM032, a compound designed for its anxiolytic-like effects, highlights the potential for developing new therapeutic agents targeting anxiety disorders through modulation of the benzodiazepine and nicotinic pathways without affecting mnemonic activity (Brito et al., 2017). Additionally, the toxic encephalopathy and methemoglobinemia case associated with 5-amino-2-(trifluoromethyl)pyridine poisoning emphasizes the critical need for caution and further research into the safety profiles of chemically related compounds (Tao et al., 2022).

Environmental and Human Exposure

Research on environmental exposure and human health implications of chemicals related to this compound provides insight into potential risks and regulatory considerations. The occurrence of benzophenones, parabens, and triclosan in the Yangtze River and the implications for human exposure highlight the widespread presence of consumer product chemicals in the environment and the need for monitoring and mitigating their impact on public health (Ma et al., 2018).